![molecular formula C11H10O2 B023305 1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-one CAS No. 196597-78-1](/img/structure/B23305.png)
1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-one
Overview
Description
1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-one is a useful research compound. Its molecular formula is C11H10O2 and its molecular weight is 174.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
It serves as a key compound in the synthesis of polycyclic spirans of the 1,6-dioxaspiro-[4,4]nonane group, which has significance in organic chemistry (Ponomarev, Markushina, & Popova, 1967).
Its enantiomerically pure derivative is useful for the preparation of Ramelteon, an FDA-approved drug for the treatment of insomnia (Nagarapu et al., 2014).
Indeno[1,2-c]furans, which presumably include the compound , exhibit promising electronic and optical properties making them useful in materials chemistry, including organic semiconductors (Yuan et al., 2022).
1,6-Dihydro-2H-indeno[5,4-b]furan derivatives, related to the compound, have shown potent reentrainment effects to a new light/dark cycle in mice, indicating their potential in chronobiotic activity (Koike et al., 2011).
The compound's synthesized 2H-indeno[2,1b]furans are noted for being stereoselective, useful for structural studies (Noshiranzadeh et al., 2008).
It has shown good antimicrobial action against bacteria, fungi, and viruses (Adole, 2021).
The compound is used in microwave-promoted diastereoselective synthesis of dihydroindeno[1,2-b]furans (Majumder, Sharma, & Bhuyan, 2013).
A chiral indan derivative was used as a key intermediate in the synthesis of the melatonin receptor agonist TAK-375 (Tarui et al., 2002).
The compound displayed broad spectrum antibacterial activity against various strains of bacteria in vitro (Obafemi et al., 2013).
A novel and practical synthesis approach yields a significant amount of Ramelteon, a sedative-hypnotic (Xiao et al., 2015).
Mechanism of Action
Target of Action
1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-one is a key intermediate in the synthesis of Ramelteon , a therapeutic agent for sleep disorders . Ramelteon is a selective agonist for the melatonin receptors MT1 and MT2 in the suprachiasmatic nucleus of the brain, rather than binding to GABA receptors, which is a common mechanism among sleep drugs .
Mode of Action
As an intermediate in the synthesis of Ramelteon, this compound contributes to the overall mechanism of action of Ramelteon. Ramelteon works by mimicking the action of melatonin, a hormone naturally produced in the body that is involved in the regulation of the sleep-wake cycle .
Biochemical Pathways
Melatonin signaling plays a crucial role in the regulation of circadian rhythms, including the sleep-wake cycle .
Pharmacokinetics
Ramelteon is rapidly absorbed after oral administration and extensively metabolized, with a short half-life of around 1-2.6 hours .
Result of Action
Ramelteon has been shown to reduce sleep latency and increase total sleep time in individuals with insomnia .
Safety and Hazards
The compound is classified as an irritant . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Biochemical Analysis
Biochemical Properties
1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-one plays a significant role in biochemical reactions, particularly as an intermediate in the synthesis of therapeutic agents. It interacts with various enzymes and proteins during its synthesis and metabolism. For instance, it is involved in the catalytic hydrogenolysis debromination process, where it interacts with catalysts to facilitate the removal of bromine atoms . Additionally, it may interact with melatonin receptors, given its role in the synthesis of ramelteon, which targets these receptors to regulate sleep-wake cycles .
Cellular Effects
The effects of this compound on cellular processes are primarily related to its role as a precursor in the synthesis of ramelteon. Ramelteon, and by extension its precursor, influences cell function by binding to melatonin receptors in the brain, which are involved in the regulation of circadian rhythms. This binding can affect cell signaling pathways, gene expression, and cellular metabolism, leading to improved sleep patterns and reduced insomnia symptoms .
Molecular Mechanism
At the molecular level, this compound exerts its effects through its conversion to ramelteon. Ramelteon binds to melatonin receptors MT1 and MT2, mimicking the action of endogenous melatonin. This binding inhibits the activity of adenylate cyclase, reducing cyclic adenosine monophosphate (cAMP) levels and leading to changes in gene expression that promote sleep . The compound’s interactions with catalysts during its synthesis also involve specific binding interactions that facilitate its conversion to the active therapeutic agent .
Temporal Effects in Laboratory Settings
In laboratory settings, the stability and degradation of this compound are crucial for its effective use in synthesis. The compound is generally stable when stored in a sealed, dry environment at room temperature . Over time, any degradation products must be monitored to ensure the integrity of the compound for subsequent reactions. Long-term effects on cellular function are primarily observed through its conversion to ramelteon, which has been shown to maintain its efficacy in promoting sleep over extended periods .
Dosage Effects in Animal Models
The effects of this compound in animal models are closely related to its dosage. At therapeutic doses, the compound, through its conversion to ramelteon, effectively promotes sleep without significant adverse effects. At higher doses, there may be toxic or adverse effects, including potential disruptions in normal cellular functions and metabolic processes . Threshold effects are observed where the compound’s efficacy plateaus, and higher doses do not result in increased therapeutic benefits .
Metabolic Pathways
This compound is involved in metabolic pathways that lead to the synthesis of ramelteon. It interacts with various enzymes and cofactors during its conversion, including those involved in catalytic hydrogenolysis and acylation reactions . These interactions are crucial for the efficient production of the active therapeutic agent and can affect metabolic flux and metabolite levels within the cells .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed based on its physicochemical properties. It may interact with transporters and binding proteins that facilitate its movement across cellular membranes and its accumulation in specific tissues . The compound’s distribution is essential for its effective conversion to ramelteon and its subsequent therapeutic effects .
Subcellular Localization
The subcellular localization of this compound is influenced by its interactions with targeting signals and post-translational modifications. These interactions direct the compound to specific compartments or organelles within the cell, where it can participate in the necessary biochemical reactions for its conversion to ramelteon . This localization is critical for the compound’s activity and function within the cellular environment .
Properties
IUPAC Name |
1,2,6,7-tetrahydrocyclopenta[e][1]benzofuran-8-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O2/c12-9-3-1-7-2-4-10-8(11(7)9)5-6-13-10/h2,4H,1,3,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZUIZMWFNOKNLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C=CC3=C2CCO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60456529 | |
Record name | 1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60456529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
196597-78-1 | |
Record name | 1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=196597-78-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2,6,7-Tetrahydro-8H-indeno(5,4-b)furan-8-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0196597781 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60456529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2,6,7-tetrahydro-8H-indeno-[5,4-B]-furan-8-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,2,6,7-TETRAHYDRO-8H-INDENO(5,4-B)FURAN-8-ONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A9J5CBD2KT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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